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Introduction
Spiro-NPB, also known as 2,7-Bis[N-(1-naphthyl)anilino]-9,9'-spirobi[9H-fluorene], is a key

hole-transporting material (HTM) in the field of organic electronics.[1] Its unique spirobifluorene

core provides a rigid, three-dimensional structure that imparts high thermal stability and

excellent morphological stability to thin films, crucial properties for the longevity and

performance of organic light-emitting diodes (OLEDs) and perovskite solar cells (PSCs).[2][3]

This technical guide provides a comprehensive overview of Spiro-NPB, including its synthesis,

material properties, and detailed protocols for its application in optoelectronic devices.

Material Properties and Synthesis
Spiro-NPB is a high-molecular-weight organic compound with the chemical formula C57H38N2

and a molecular weight of 750.93 g/mol .[1][4] Its spiro linkage, connecting two fluorene units at

a central sp3-hybridized carbon, forces the two π-systems into a perpendicular arrangement,

which effectively disrupts conjugation between them and helps to maintain a high triplet energy.

[2]

Synthesis of Spiro-NPB
The synthesis of Spiro-NPB is most commonly achieved through palladium-catalyzed cross-

coupling reactions, such as the Buchwald-Hartwig amination and the Suzuki-Miyaura coupling.
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[5][6][7] These methods offer high yields and good functional group tolerance.

Experimental Protocol: Synthesis via Buchwald-Hartwig Amination

This protocol describes the synthesis of Spiro-NPB from 2,7-dibromo-9,9'-spirobifluorene and

N-(naphthalen-1-yl)aniline.

Reagents and Materials:

2,7-dibromo-9,9'-spirobifluorene

N-(naphthalen-1-yl)aniline

Palladium(II) acetate (Pd(OAc)2)

Tri(tert-butyl)phosphine (P(tBu)3) or other suitable phosphine ligand

Sodium tert-butoxide (NaOtBu)

Anhydrous toluene

Standard glassware for inert atmosphere synthesis (Schlenk line, argon/nitrogen)

Procedure:

In a Schlenk flask under an inert atmosphere, dissolve 2,7-dibromo-9,9'-spirobifluorene and

a slight excess of N-(naphthalen-1-yl)aniline in anhydrous toluene.

Add the palladium catalyst (e.g., Pd(OAc)2) and the phosphine ligand.

Add a strong base, typically sodium tert-butoxide.

Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer

chromatography (TLC).

Upon completion, cool the reaction to room temperature and quench with water.

Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).
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Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain pure Spiro-NPB.

Experimental Protocol: Synthesis via Suzuki Coupling

This protocol outlines the synthesis of a Spiro-NPB precursor, which can then be

functionalized.

Reagents and Materials:

Aryl halide (e.g., 2,7-dibromo-9,9'-spirobifluorene)

Arylboronic acid or ester

Palladium catalyst (e.g., Pd(PPh3)4)

Base (e.g., K2CO3)

Solvent mixture (e.g., toluene/water)

Procedure:

In a round-bottom flask, combine the aryl halide, arylboronic acid, palladium catalyst, and

base.

Add the solvent mixture and degas the solution.

Heat the reaction mixture under an inert atmosphere at a specified temperature (e.g., 80-100

°C) for several hours.[6]

Monitor the reaction by TLC.

After completion, cool the mixture and perform a work-up with water and an organic solvent.

Dry the organic phase, evaporate the solvent, and purify the product by chromatography or

recrystallization.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b1394941?utm_src=pdf-body
https://www.benchchem.com/product/b1394941?utm_src=pdf-body
https://nrochemistry.com/suzuki-coupling/
https://www.rose-hulman.edu/~brandt/OrganicLab/Suzuki_Cross-coupling_procedure.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Presentation
The performance of Spiro-NPB as a hole transport material is summarized in the tables below,

comparing it with the widely used HTM, N,N'-di(naphthalen-1-yl)-N,N'-bis(phenyl)-benzidine

(NPB).

Table 1: Thermal and Electronic Properties of Spiro-NPB

Property Spiro-NPB NPB Reference(s)

Glass Transition

Temperature (Tg)

> 360 °C (0.5% weight

loss)
- [3]

Highest Occupied

Molecular Orbital

(HOMO)

-5.20 to -5.06 eV ~ -5.5 eV [9][10]

Lowest Unoccupied

Molecular Orbital

(LUMO)

- -

Hole Mobility 3.3 x 10⁻⁷ cm² V⁻¹s⁻¹
1.32 x 10⁻⁷ cm²

V⁻¹s⁻¹
[11]

Table 2: Performance of Spiro-NPB in Red Phosphorescent OLEDs

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1394941?utm_src=pdf-body
https://www.benchchem.com/product/b1394941?utm_src=pdf-body
https://www.researchgate.net/figure/Data-of-HOMO-LUMO-in-different-energy-level_tbl2_335881351
https://www.researchgate.net/figure/The-HOMO-LUMO-distribution-of-the-Spiro-HTMs_fig1_331402030
https://www.researchgate.net/figure/HOMO-and-LUMO-energy-levels-of-materials-used-in-this-study_fig2_229015875
https://www.fluxim.com/simulation-and-characterization-light-emitting-diodes
https://www.benchchem.com/product/b1394941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Device Parameter
Spiro-NPB Based
Device

NPB Based Device Reference(s)

Maximum Current

Efficiency (cd/A)
9.24 15.38 [2]

Maximum Power

Efficiency (lm/W)
8.26 - [2]

Maximum External

Quantum Efficiency

(%)

9.82 13.58 [2]

Driving Voltage at

1000 cd/m² (V)
6.8 - [2]

Device Fabrication and Characterization
The fabrication of high-performance organic electronic devices using Spiro-NPB requires

precise control over the deposition of thin films. Thermal evaporation and spin-coating are the

most common techniques employed.

Experimental Protocol: OLED Fabrication by Thermal
Evaporation
This protocol describes the fabrication of a multilayer OLED using Spiro-NPB as the hole

transport layer.

Materials and Equipment:

Indium tin oxide (ITO) coated glass substrates

Spiro-NPB and other organic materials (e.g., electron transport layer, emissive layer)

Metal for cathode (e.g., Aluminum)

Vacuum thermal evaporation system

Substrate cleaning supplies (detergent, deionized water, solvents)
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UV-ozone cleaner

Procedure:

Substrate Cleaning: Thoroughly clean the ITO substrates by sequential ultrasonication in

detergent, deionized water, acetone, and isopropanol. Dry the substrates with a nitrogen gun

and treat with UV-ozone for 15 minutes to improve the work function of the ITO.

Hole Transport Layer (HTL) Deposition: Transfer the cleaned substrates to a high-vacuum

thermal evaporation chamber. Deposit a layer of Spiro-NPB onto the ITO. Typical deposition

rates are in the range of 0.1-0.2 nm/s under a pressure of ~10⁻⁶ Torr. The thickness of the

HTL is a critical parameter and is typically in the range of 20-60 nm.

Emissive Layer (EML) Deposition: Deposit the emissive layer on top of the HTL. This can be

a single material or a host doped with a fluorescent or phosphorescent emitter.

Electron Transport Layer (ETL) and Cathode Deposition: Subsequently, deposit the electron

transport layer and finally the metal cathode (e.g., LiF/Al) through a shadow mask to define

the device area.

Encapsulation: To prevent degradation from moisture and oxygen, encapsulate the devices

in an inert atmosphere (e.g., a nitrogen-filled glovebox) using a UV-curable epoxy and a

glass lid.

Experimental Protocol: Perovskite Solar Cell Fabrication
by Spin-Coating
This protocol outlines the fabrication of a perovskite solar cell with a Spiro-NPB hole transport

layer.

Materials and Equipment:

FTO-coated glass substrates

Perovskite precursor solution

Spiro-NPB solution in chlorobenzene (with additives like Li-TFSI and tBP)
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Anti-solvent (e.g., chlorobenzene)

Spin-coater

Hotplate

Thermal evaporator for metal contacts

Procedure:

Substrate and Electron Transport Layer Preparation: Clean the FTO substrates and deposit

an electron transport layer (e.g., TiO2 or SnO2).

Perovskite Layer Deposition: Spin-coat the perovskite precursor solution onto the electron

transport layer. During the spin-coating process, an anti-solvent is typically dripped onto the

substrate to induce rapid crystallization, forming a uniform and dense perovskite film. Anneal

the film on a hotplate.[12][13]

Hole Transport Layer (HTL) Deposition: Prepare a solution of Spiro-NPB in chlorobenzene,

often with additives like lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) and 4-tert-

butylpyridine (tBP) to improve conductivity and device performance. Spin-coat the Spiro-
NPB solution onto the perovskite layer. A typical spin-coating program might be a two-step

process, for example, 500 rpm for 5 seconds followed by 4000 rpm for 30 seconds.[12][13]

The devices are often left in a dry environment overnight to allow for oxidation of the Spiro-
NPB, which enhances its hole-transporting properties.

Metal Contact Deposition: Deposit a metal back contact (e.g., gold or silver) by thermal

evaporation.

Device Characterization
Experimental Workflow:

Current-Voltage-Luminance (I-V-L) Characteristics: Measure the current density and

luminance of the OLED as a function of the applied voltage using a source meter and a

calibrated photodiode or spectrometer. From this data, key performance metrics such as

turn-on voltage, current efficiency, and power efficiency can be determined.[14][15]
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External Quantum Efficiency (EQE): The EQE is the ratio of the number of photons emitted

from the device to the number of injected electrons.[1][16] It is measured using a calibrated

integrating sphere setup to capture all the emitted light.

Electroluminescence (EL) Spectrum: Record the spectrum of the emitted light at different

operating voltages to assess the color purity and stability.

Lifetime Measurement: Monitor the luminance of the device over time under a constant

current density to determine its operational stability. The lifetime is often defined as the time

it takes for the initial luminance to decrease by a certain percentage (e.g., LT50 or LT90).

Mandatory Visualizations

Spiro-NPB Synthesis Workflow
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A simplified workflow for the synthesis of Spiro-NPB.
Energy level diagram of a typical OLED with Spiro-NPB.
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Device Characterization Workflow
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Workflow for the characterization of organic electronic devices.

Safety Information
While a specific Material Safety Data Sheet (MSDS) for Spiro-NPB is not readily available in

the public domain, general laboratory safety precautions for handling fine organic chemicals

should be followed.[10][17][18][19] This includes working in a well-ventilated area or fume

hood, wearing appropriate personal protective equipment (gloves, safety glasses, lab coat),
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and avoiding inhalation of dust or contact with skin and eyes. For disposal, follow local

regulations for chemical waste.

Conclusion
Spiro-NPB stands out as a high-performance hole-transporting material for organic electronics.

Its rigid spirobifluorene core provides the necessary thermal and morphological stability for

robust and long-lasting devices. The synthetic routes to Spiro-NPB are well-established,

allowing for its production and modification. The detailed protocols and data presented in this

guide offer a valuable resource for researchers and scientists working to advance the field of

organic electronics. Further research into novel spiro-based materials and optimization of

device architectures will continue to push the boundaries of efficiency and stability in OLEDs

and perovskite solar cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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